Cas no 1261849-98-2 (3-Chloro-2-(difluoromethoxy)benzonitrile)
3-Chloro-2-(difluoromethoxy)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-2-(difluoromethoxy)benzonitrile
-
- Inchi: 1S/C8H4ClF2NO/c9-6-3-1-2-5(4-12)7(6)13-8(10)11/h1-3,8H
- InChI Key: CSEPSAOXBXUDSC-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(C#N)=C1OC(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 215
- XLogP3: 3.2
- Topological Polar Surface Area: 33
3-Chloro-2-(difluoromethoxy)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013000483-250mg |
3-Chloro-2-(difluoromethoxy)benzonitrile |
1261849-98-2 | 97% | 250mg |
499.20 USD | 2021-07-04 | |
| Alichem | A013000483-500mg |
3-Chloro-2-(difluoromethoxy)benzonitrile |
1261849-98-2 | 97% | 500mg |
831.30 USD | 2021-07-04 | |
| Alichem | A013000483-1g |
3-Chloro-2-(difluoromethoxy)benzonitrile |
1261849-98-2 | 97% | 1g |
1,519.80 USD | 2021-07-04 |
3-Chloro-2-(difluoromethoxy)benzonitrile Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Additional information on 3-Chloro-2-(difluoromethoxy)benzonitrile
Research Brief on 3-Chloro-2-(difluoromethoxy)benzonitrile (CAS: 1261849-98-2): Recent Advances and Applications
3-Chloro-2-(difluoromethoxy)benzonitrile (CAS: 1261849-98-2) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, synthetic methodologies, and emerging applications.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the role of 3-Chloro-2-(difluoromethoxy)benzonitrile as a versatile building block for the synthesis of novel kinase inhibitors. The research team utilized this compound to introduce a difluoromethoxy group into the core structure of potential anticancer agents, enhancing their metabolic stability and binding affinity. The study reported a 40% improvement in inhibitory activity against specific kinase targets compared to non-fluorinated analogs, underscoring the importance of this compound in medicinal chemistry.
In the agrochemical sector, recent patent filings (WO2023051234) have disclosed innovative applications of 1261849-98-2 in the development of next-generation herbicides. The difluoromethoxy moiety has been shown to significantly improve the herbicidal activity and environmental persistence of lead compounds. Field trials conducted in 2024 demonstrated that derivatives incorporating this structural motif exhibited superior weed control efficacy at reduced application rates compared to conventional products.
From a synthetic chemistry perspective, advancements in the preparation of 3-Chloro-2-(difluoromethoxy)benzonitrile have been reported. A 2024 Organic Process Research & Development article detailed an optimized, scalable synthesis route with improved yield (85%) and reduced environmental impact. The new methodology employs continuous flow chemistry and eliminates the need for hazardous reagents, addressing previous limitations in large-scale production.
Pharmacokinetic studies of drug candidates containing the 3-Chloro-2-(difluoromethoxy)benzonitrile scaffold have revealed interesting properties. The difluoromethoxy group has been found to enhance membrane permeability while maintaining favorable metabolic stability, as evidenced by recent ADMET profiling studies. This balance of properties makes derivatives of this compound particularly attractive for CNS-targeted therapeutics, with several candidates currently in preclinical development for neurological disorders.
Looking forward, researchers are exploring the potential of 1261849-98-2 in novel therapeutic areas. Preliminary data presented at the 2024 American Chemical Society National Meeting suggested promising applications in the development of antiviral agents, particularly against RNA viruses. The unique electronic properties imparted by the difluoromethoxy group appear to interfere with viral replication machinery, opening new avenues for drug discovery.
In conclusion, 3-Chloro-2-(difluoromethoxy)benzonitrile continues to demonstrate significant value across multiple domains of chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with the beneficial properties of the difluoromethoxy group, ensures its ongoing relevance in the development of innovative therapeutic and agrochemical solutions. Future research directions likely include further optimization of synthetic routes, expansion into additional therapeutic areas, and exploration of structure-activity relationships in diverse biological contexts.
1261849-98-2 (3-Chloro-2-(difluoromethoxy)benzonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)